Cas no 1392491-62-1 (N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide)

• Product Name: N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide
• CAS No: 1392491-62-1
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• MDL: MFCD23380665
• CID: 5160015
• Update Time: 2026-03-04

N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide
• Acetamide, N-(5-bromo-2-thienyl)-N-(2-methylpropyl)-

• MDL： MFCD23380665
• Inchi： 1S/C10H14BrNOS/c1-7(2)6-12(8(3)13)10-5-4-9(11)14-10/h4-5,7H,6H2,1-3H3
• InChI Key： UYXHUSPUPNOBBD-UHFFFAOYSA-N
• SMILES： C(N(C1SC(Br)=CC=1)CC(C)C)(=O)C

Additional information on N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide

Comprehensive Overview of N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide (CAS No. 1392491-62-1)

N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide, with the CAS number 1392491-62-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a bromine atom and an acetamide group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide has increased due to its potential role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in its bioactive properties, which could lead to breakthroughs in treating diseases or enhancing agricultural productivity. The compound's unique structure allows for selective modifications, making it a focal point in drug discovery and chemical synthesis.

One of the most searched questions related to this compound is: "What are the applications of N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide in drug development?" Studies suggest that its thiophene backbone can interact with biological targets, such as enzymes or receptors, paving the way for new medications. Additionally, its bromine substituent offers opportunities for further functionalization, a key step in structure-activity relationship (SAR) studies.

Another trending topic is the synthetic routes for N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide. Chemists often explore efficient and scalable methods to produce this compound, given its industrial relevance. Recent advancements in green chemistry have also prompted investigations into environmentally friendly synthesis techniques, aligning with global sustainability goals.

The compound's physical and chemical properties are equally noteworthy. Its molecular weight, solubility, and stability under various conditions are critical parameters for researchers. For instance, understanding its solubility in organic solvents is essential for formulation development in pharmaceuticals.

In the context of intellectual property, N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide has been referenced in several patents, highlighting its commercial potential. Companies and academic institutions are actively exploring its use in proprietary formulations, further driving interest in this compound.

To address another common query: "Is N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide safe for laboratory use?" While it is not classified as a hazardous substance, standard laboratory precautions should always be followed. Proper personal protective equipment (PPE) and ventilation are recommended when handling this compound.

In summary, N-(5-bromothiophen-2-yl)-N-(2-methylpropyl)acetamide (CAS No. 1392491-62-1) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and bioactive potential make it a subject of ongoing research, aligning with current trends in innovative chemistry and sustainable development.